6-[1-(3-chlorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one

• IUPAC Name: 6-[2-(3-chlorophenyl)pyrazol-3-yl]-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C15H11ClN4OS/c16-10-2-1-3-11(8-10)20-13(4-5-18-20)12-9-17-15-19(14(12)21)6-7-22-15/h1-5,8-9H,6-7H2
• InChI Key: JPFQNLQRZOXECE-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC=C(C(=O)N21)C3=CC=NN3C4=CC(=CC=C4)Cl
• Molecular Formula: C15H11ClN4OS
• Molecular Weight: 330.8 g/mol

Description

The compound “6-[1-(3-chlorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one” is a type of heterocyclic compound. It belongs to a class of compounds known as thiazolopyrimidines. These compounds are known to possess various pharmacological activities like antimicrobial, antitumor, and anti-inflammatory.

Synthesis Analysis

The synthesis of thiazolopyrimidines involves the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. The reaction involves nucleophilic attack of the sulfur atom on the electrophilic cationic center with the formation of an intermediate product, which undergoes [3,3]-Claisen rearrangement.

Molecular Structure Analysis

The molecular structure of “6-[1-(3-chlorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one” is characterized by the presence of a thiazolopyrimidine moiety. This moiety can be readily modified by the introduction of new binding sites, optimizing the interaction between the ligand and the biological target.

Chemical Reactions Analysis

The chemical reactions involving “6-[1-(3-chlorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one” include its formation through the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. The compound also shows high reactivity towards various electrophilic reagents due to the presence of an active methylene group.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The compound’s unique structure makes it a promising candidate for drug discovery. Researchers have explored its potential as a scaffold for designing novel pharmaceutical agents. Key areas include:

• .

Green Chemistry and Sustainable Synthesis

The compound aligns with the principles of green chemistry, emphasizing environmentally friendly methods. Notable aspects include:

• Ultrasound-Assisted Synthesis : Researchers have successfully synthesized 1,2,3-triazoles using ultrasound chemistry. .
• Mechanochemistry : The compound’s cycloreversion under mechanical forces has potential applications in green chemistry. .

Materials Science and Optoelectronics

While less explored, the compound’s electronic properties are of interest:

• Nonlinear Optical (NLO) Response : Substituting the phenyl group near the carbonyl group with a pyridine ring significantly affects the NLO response. .

Mechanism of Action

While the specific mechanism of action for “6-[1-(3-chlorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one” is not explicitly mentioned in the sources, thiazolopyrimidines are generally known for their antimicrobial, antitumor, and anti-inflammatory activities.

Future Directions

Thiazolopyrimidines, including “6-[1-(3-chlorophenyl)-1H-pyrazol-5-yl]-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one”, are promising scaffolds for the design of new medicines, including anticancer drugs. Their structural similarity to purine may be utilized in the design of structures capable of effectively binding to biological targets. Future research could focus on further exploring the biological activities of these compounds and developing efficient synthetic approaches for their synthesis.